Cas no 1541759-49-2 (3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde)
3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-725290
- 3-CHLORO-4-(3-HYDROXYPYRROLIDIN-1-YL)BENZALDEHYDE
- AKOS019715443
- 1541759-49-2
- 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde
-
- Inchi: 1S/C11H12ClNO2/c12-10-5-8(7-14)1-2-11(10)13-4-3-9(15)6-13/h1-2,5,7,9,15H,3-4,6H2
- InChI Key: NPMVPSCLORUQTA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)C=CC=1N1CCC(C1)O
Computed Properties
- Exact Mass: 225.0556563g/mol
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725290-0.05g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 0.05g |
$1020.0 | 2023-05-31 | ||
| Enamine | EN300-725290-0.1g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 0.1g |
$1068.0 | 2023-05-31 | ||
| Enamine | EN300-725290-0.25g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 0.25g |
$1117.0 | 2023-05-31 | ||
| Enamine | EN300-725290-0.5g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 0.5g |
$1165.0 | 2023-05-31 | ||
| Enamine | EN300-725290-1.0g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-725290-2.5g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 2.5g |
$2379.0 | 2023-05-31 | ||
| Enamine | EN300-725290-5.0g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 5g |
$3520.0 | 2023-05-31 | ||
| Enamine | EN300-725290-10.0g |
3-chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde |
1541759-49-2 | 10g |
$5221.0 | 2023-05-31 |
3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde
Recent Advances in the Study of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1541759-49-2)
3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1541759-49-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.
The compound has garnered significant attention due to its unique chemical structure, which combines a benzaldehyde moiety with a hydroxypyrrolidine group. This structural feature enables it to participate in diverse chemical reactions, making it a versatile precursor for the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde, with particular emphasis on green chemistry approaches to minimize environmental impact.
In terms of biological activity, preliminary studies have demonstrated that derivatives of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde exhibit promising pharmacological properties. For instance, certain analogs have shown potent inhibitory effects on specific enzymes involved in cancer cell proliferation. Additionally, some derivatives have displayed antimicrobial activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis.
One of the most significant recent developments involves the use of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde as a precursor in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, and the ability of this compound to serve as a scaffold for PPI modulators opens new avenues for drug discovery. Researchers have successfully utilized it to develop compounds that disrupt critical PPIs in viral replication cycles, offering potential new treatments for viral infections.
The pharmacokinetic properties of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde derivatives have also been investigated in recent studies. These investigations have revealed favorable absorption and distribution characteristics, with some compounds demonstrating good blood-brain barrier penetration. This property is particularly valuable for the development of central nervous system (CNS)-targeted therapies, including potential treatments for neurodegenerative diseases.
Looking ahead, researchers are exploring the use of computational chemistry and artificial intelligence approaches to design novel derivatives of 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde with enhanced biological activity and reduced toxicity. These in silico methods, combined with high-throughput screening techniques, are expected to accelerate the discovery of new drug candidates based on this chemical scaffold.
In conclusion, 3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1541759-49-2) represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advances in its synthesis, biological evaluation, and computational optimization underscore its potential as a valuable tool in drug discovery and development. Further research is warranted to fully explore the therapeutic possibilities offered by this compound and its derivatives.
1541759-49-2 (3-Chloro-4-(3-hydroxypyrrolidin-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)